Cas no 1334146-60-9 (4-Methylpiperazine-2-carbonitrile)

4-Methylpiperazine-2-carbonitrile structure
1334146-60-9 structure
Product Name:4-Methylpiperazine-2-carbonitrile
CAS No:1334146-60-9
MF:C6H11N3
MW:125.171640634537
CID:4588932
Update Time:2023-08-09

4-Methylpiperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methylpiperazine-2-carbonitrile
    • 4-Methylpiperazine-2-carbonitrile
    • Inchi: 1S/C6H11N3/c1-9-3-2-8-6(4-7)5-9/h6,8H,2-3,5H2,1H3
    • InChI Key: CWQHAFKSCIBIDU-UHFFFAOYSA-N
    • SMILES: N1(C)CCNC(C#N)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • XLogP3: -0.6
  • Topological Polar Surface Area: 39.1

4-Methylpiperazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-04
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$ 185.00 2022-06-04
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$ 275.00 2022-06-04
Chemenu
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Chemenu
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Enamine
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Enamine
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